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Compound of Interest

Compound Name: 2,3-Dimethyl-1-pentene

Cat. No.: B165498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information

for 2,3-Dimethyl-1-pentene (CAS No: 3404-72-6). The information is compiled from various

safety data sheets and chemical databases to ensure a thorough understanding for

professionals handling this compound in a laboratory or research setting.

Physicochemical and Hazard Data Summary
The following table summarizes the key quantitative data for 2,3-Dimethyl-1-pentene.
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Property Value Source(s)

Molecular Formula C7H14 [1][2]

Molecular Weight 98.19 g/mol [1][2][3]

Appearance
Colorless to Almost colorless

clear liquid
[2][4]

Boiling Point 84.3 °C [1]

Melting Point -134.3 °C [1]

Flash Point -10 °C [1]

Density 0.7054 g/cm³ @ 20 °C [1]

Refractive Index n20/D 1.403 [1]

Solubility in Water
27.55 mg/L @ 25 °C

(estimated)
[5]

Transport Hazard Class 3 (Flammable liquids) [1][6]

Packing Group II [1][6]

UN Number UN 3295 [1][6]

Hazard Identification and Classification
2,3-Dimethyl-1-pentene is classified as a hazardous substance. The primary hazards are

associated with its flammability and potential health effects upon exposure.

GHS Classification:

Flammable Liquids, Category 2: Highly flammable liquid and vapor.[3][4][7]

Aspiration Hazard, Category 1: May be fatal if swallowed and enters airways.[3][4]

Skin Irritation, Category 2: Causes skin irritation.[6]

Eye Irritation, Category 2: Causes serious eye irritation.[6]
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Specific Target Organ Toxicity (Single Exposure), Category 3: May cause respiratory

irritation.[6]

Hazard Statements (H-Statements):

H225: Highly flammable liquid and vapor.[1][3][7][8][9]

H304: May be fatal if swallowed and enters airways.[3][8][9]

H315: Causes skin irritation.[10]

H319: Causes serious eye irritation.[10]

H335: May cause respiratory irritation.[10]

Precautionary Statements (P-Statements): A comprehensive list of precautionary statements

can be found in various safety data sheets.[1][4][7][8][9][11] Key precautions include keeping

the substance away from heat and ignition sources, using explosion-proof equipment, wearing

protective gear, and ensuring adequate ventilation.[11][12] In case of ingestion, it is critical to

seek immediate medical attention and not induce vomiting.[4][8]

Experimental Protocols
Detailed experimental protocols for the determination of the safety and hazard properties of

2,3-Dimethyl-1-pentene are not explicitly provided in the reviewed safety data sheets and

public chemical databases. The presented data are based on standardized testing

methodologies (e.g., ASTM, OECD guidelines) conducted by chemical suppliers and regulatory

bodies. For specific experimental details, it is recommended to consult the direct supplier of the

chemical.

Emergency Procedures and Spill Response
In the event of a spill or accidental release, immediate and appropriate action is crucial to

mitigate risks. The following workflow outlines a general procedure for handling a spill of 2,3-
Dimethyl-1-pentene.
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Initial Response

Containment & Cleanup

Disposal

Spill of 2,3-Dimethyl-1-pentene Occurs

Evacuate Immediate Area

Alert personnel

Ensure Adequate Ventilation

Remove All Ignition Sources

Don Appropriate PPE
(gloves, goggles, respirator)

Contain Spill with Inert Absorbent Material

Collect Absorbed Material
using non-sparking tools

Decontaminate Spill Area
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Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a spill of 2,3-Dimethyl-1-pentene.
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First Aid Measures
Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[6][13]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical

attention.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Get medical attention.[6]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Call a physician or poison control

center immediately.[14][13] Aspiration hazard is a major concern.[14]

Handling and Storage
Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[14][12]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[4][7][14] All equipment used when handling the product must

be grounded to prevent static discharge.[14][12] Use non-sparking tools.[7][14][12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, open flames, and other ignition sources.[7][14][12] Store in a segregated and

approved area for flammable liquids.[14] Keep away from incompatible materials such as

strong oxidizing agents.[12]

Stability and Reactivity
Reactivity: No hazardous reactions have been reported under normal processing.[12]

Chemical Stability: The product is stable under recommended storage conditions.[14][12]

Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.[14][12]

Incompatible Materials: Strong oxidizing agents.[12]
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Hazardous Decomposition Products: Under fire conditions, it may produce carbon monoxide

and carbon dioxide.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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